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Compound of Interest

Compound Name: Diethylaluminium cyanide

Cat. No.: B1591682 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Diethylaluminum cyanide (DEAC). Adherence to these protocols is essential for ensuring

laboratory safety and procedural integrity. DEAC is a highly toxic and reactive organoaluminum

compound that requires stringent handling measures to mitigate risks of exposure and

chemical incidents.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

Diethylaluminum cyanide. This includes protection for the skin, eyes, face, and respiratory

system. Double gloving is highly recommended to provide an additional layer of safety.
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PPE Category Specification

Hand Protection

Outer Glove: Heavy-duty, chemical-resistant

gloves (e.g., Butyl rubber, Viton®). Inner Glove:

Nitrile gloves.[1][2]

Eye & Face Protection
Chemical splash goggles and a full-face shield

are required.[1][2][3]

Body Protection

A flame-resistant lab coat worn over long-

sleeved clothing and long pants. An apron made

of chemical-resistant material is also

recommended.[1]

Foot Protection
Closed-toe shoes made of a non-porous

material.

Respiratory Protection

A full-face respirator with cartridges appropriate

for organic vapors and acid gases should be

used, especially when working outside of a fume

hood or in case of a spill.[4]

Note: Always inspect gloves for any signs of degradation or perforation before use.[5]

Information on specific breakthrough times for glove materials with Diethylaluminum cyanide is

limited. Therefore, it is crucial to consult the glove manufacturer's chemical resistance guide for

the specific gloves being used.

Exposure Limits for Related Compounds
Specific Permissible Exposure Limits (PELs) for Diethylaluminum cyanide have not been

established. However, DEAC is often supplied in a toluene solution and can release hydrogen

cyanide. Therefore, the exposure limits for these related compounds should be strictly

observed.
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Compound
OSHA PEL (8-hour
TWA)

NIOSH REL (10-
hour TWA)

NIOSH IDLH

Cyanide (as CN) 5 mg/m³ 5 mg/m³ (Ceiling) 25 mg/m³

Toluene 200 ppm 100 ppm 500 ppm

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Standard Operating Procedure for Handling
Diethylaluminum Cyanide
This protocol outlines the essential steps for the safe handling of DEAC, from preparation to

disposal.

Preparation and Pre-Handling Checklist
Designated Area: All work with DEAC must be conducted in a designated area within a

certified chemical fume hood.[1][2]

Inert Atmosphere: DEAC is air and moisture sensitive. All handling and transfers must be

performed under an inert atmosphere (e.g., argon or nitrogen).[4][5]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire

extinguisher suitable for reactive metals (e.g., Class D) are readily accessible.[1][2]

Spill Kit: A spill kit containing absorbent materials for flammable liquids and a neutralizing

agent for cyanides (e.g., ferrous sulfate solution) must be available.[6]

Buddy System: Never work with DEAC alone.[1][2]

Handling and Experimental Procedure
Transfer: Use a syringe or cannula for transferring DEAC solutions to prevent exposure to air

and moisture.
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Temperature Control: Be aware that reactions with DEAC can be exothermic. Use an ice

bath to control the reaction temperature as needed.

Avoid Incompatibilities: Keep DEAC away from water, acids, and oxidizing agents to prevent

violent reactions and the release of toxic hydrogen cyanide gas.[4][7]

Decontamination and Cleaning
Glassware and Equipment: All equipment and glassware must be decontaminated. Rinse

with a solvent (e.g., toluene) under an inert atmosphere. Then, slowly and cautiously add a

dilute solution of a quenching agent (e.g., isopropanol), followed by a dilute acid to neutralize

any remaining reagent.

Work Surfaces: Clean the work area in the fume hood with a suitable solvent and

decontaminating solution.

Disposal Plan
All waste generated from the use of Diethylaluminum cyanide is considered hazardous and

must be disposed of according to institutional and regulatory guidelines.

Segregation: Keep all DEAC-contaminated waste, including gloves, paper towels, and

reaction byproducts, separate from other waste streams.[1][2]

Labeling: Clearly label waste containers with "Hazardous Waste," "Diethylaluminum

Cyanide," and any other components.

Quenching Excess Reagent: Unused or excess DEAC must be carefully quenched. This

should be done by slowly adding the DEAC solution to a stirred, cooled solution of a high-

boiling point alcohol like isopropanol or butanol. The quenched solution should then be

neutralized before being collected for disposal.

Collection: Arrange for the collection of hazardous waste by your institution's environmental

health and safety department.

Emergency Procedures
In Case of Skin Contact:
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Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing.[1][3]

Seek immediate medical attention.

In Case of Eye Contact:

Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[3]

Seek immediate medical attention.

In Case of Inhalation:

Move the individual to fresh air immediately.[3]

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

In Case of a Spill:

Evacuate the immediate area and alert others.

If the spill is small and you are trained and equipped to handle it, contain the spill with an

appropriate absorbent material.

Do not use water or combustible materials to clean up the spill.

For larger spills, or if you are not equipped to handle it, contact your institution's emergency

response team.
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Caption: Workflow for the safe handling of Diethylaluminum cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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